Cas no 85613-41-8 (3-(cyclopropylamino)-1,2-Propanediol)

• Product Name: 3-(cyclopropylamino)-1,2-Propanediol
• CAS No: 85613-41-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 2105746
• PubChem ID: 13157388
• Update Time: 2025-04-21

3-(cyclopropylamino)-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylamino)-1,2-Propanediol
• SCHEMBL10857129
• 91944-29-5
• AKOS008929192
• DA-19820
• 85613-41-8
• DA-20550

• Inchi： 1S/C6H13NO2/c8-4-6(9)3-7-5-1-2-5/h5-9H,1-4H2
• InChI Key： OLNRTDSZFKXCQZ-UHFFFAOYSA-N
• SMILES： OC(CO)CNC1CC1

Computed Properties

• Exact Mass: 131.094628657Da
• Monoisotopic Mass: 131.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.5Ų